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Compound of Interest

Compound Name: N-ethyl-3-iodo-4-methylbenzamide

CAS No.: 1311872-57-7

Cat. No.: B2469467 Get Quote

Part 1: Executive Safety Summary
Status: Hazardous Chemical Waste (Halogenated) Immediate Action: Segregate from non-

halogenated solvents. Do not dispose of down the drain. Primary Hazard: Irritant

(Skin/Eye/Respiratory); Potential Iodine gas release if exposed to strong oxidizers or extreme

heat.

Part 2: Chemical Profile & Hazard Identification
Before initiating disposal, verify the chemical identity against the container label. This

compound is a halogenated aromatic amide commonly used as a pharmaceutical intermediate.
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Property Data Operational Implication

Chemical Name
N-ethyl-3-iodo-4-

methylbenzamide
Must be listed on waste tags.

Molecular Weight ~289.11 g/mol
Likely a solid at room

temperature.

Functional Groups Aryl Iodide, Amide, Alkyl
Classify as Halogenated

Organic.

Waste Stream
Halogenated Organic (Solid or

Liquid solution)

DO NOT MIX with non-

halogenated waste streams

(e.g., pure acetone/ethanol) if

your facility separates them.

Incompatibilities Strong Oxidizers, Strong Acids

Can liberate toxic Iodine vapor

(

).

GHS Classification (Derived from Structural Analogs):

Warning: Causes skin irritation (H315).

Warning: Causes serious eye irritation (H319).

Warning: May cause respiratory irritation (H335).

Part 3: Step-by-Step Disposal Protocol
Phase 1: Segregation & Pre-Treatment
The Golden Rule: Because this molecule contains Iodine, it must be segregated into the

Halogenated Waste stream.

Why? Incineration of halogenated compounds generates acidic gases (like HI or HCl)

requiring scrubbers. Mixing this with non-halogenated fuel-blending waste can damage

incinerators or violate emissions permits.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2469467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolate the Material:

Solids: Collect pure solid substance in a wide-mouth HDPE (High-Density Polyethylene)

jar.

Solutions: If dissolved (e.g., in DMSO or DCM), pour into the "Halogenated Solvent"

carboy.

Check Compatibility: Ensure the waste container does not contain strong oxidizers (e.g.,

Peroxides, Nitric Acid), which could react with the aryl iodide to release purple iodine gas.

Phase 2: Packaging & Labeling
Follow this protocol to ensure compliance with RCRA (USA) or local hazardous waste

regulations.

Container: Use an amber glass or HDPE container with a screw-top lid. Avoid metal

containers (iodides can be corrosive to certain metals over time).

Labeling: Attach a hazardous waste tag immediately.

Constituents: Write "N-ethyl-3-iodo-4-methylbenzamide" (do not use abbreviations).

Hazard Checkbox: Check "Toxic" and "Irritant".

Phase 3: Waste Stream Logic (Visualization)
The following decision tree illustrates the critical segregation logic required for this compound.
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CRITICAL SAFETY

Waste: N-ethyl-3-iodo-4-methylbenzamide

Physical State?

Solid / Powder In Solution

Solid Waste Bin
(Tag: Halogenated Organic Solid)

Double Bag/Jar

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Halogenated Solvent Carboy
(Tag: Halogenated)

Yes

Segregated Carboy
(Tag: Contains Halogenated Solute)

No (e.g., Ethanol)

Even if solvent is non-halogenated,
the solute adds Halogens.

Do NOT put in Fuel Blending!

Click to download full resolution via product page

Figure 1: Decision matrix for segregating N-ethyl-3-iodo-4-methylbenzamide waste. Note the

critical path for solutions in non-halogenated solvents.

Part 4: Emergency Procedures
Scenario A: Spillage (Solid)
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PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine, use a N95 dust

mask.

Containment: Cover spill with wet paper towels to prevent dust generation.

Cleanup: Scoop material into a waste jar. Wipe area with soap and water.[2][3][4]

Disposal: Place cleanup materials (towels/gloves) into the Solid Hazardous Waste bin.

Scenario B: Exposure

Skin Contact: Wash with soap and water for 15 minutes.[2] This compound is lipophilic; soap

is essential.

Eye Contact: Flush immediately with water for 15 minutes.[2][3] Seek medical attention if

irritation persists.

Part 5: Regulatory & Compliance Data
Regulation Classification Code

RCRA (USA)
Not P-listed or U-listed

specifically.

Classify as D001 (if ignitable

solvent) or General Hazardous

Waste due to toxicity

characteristics.

EU Waste Code
Organic chemical waste

containing halogens.

16 05 08* (Discarded organic

chemicals consisting of or

containing hazardous

substances).

DOT (Transport)

Not regulated as dangerous

goods unless in solution with

flammable solvents.

Verify solvent properties if

transporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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